Cas no 1251009-03-6 (tert-Butyl 8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate)

tert-Butyl 8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate structure
1251009-03-6 structure
Product Name:tert-Butyl 8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
CAS No:1251009-03-6
MF:C12H20N2O3
MW:240.298803329468
MDL:MFCD14581194
CID:890364
PubChem ID:57416984
Update Time:2024-11-02

tert-Butyl 8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
    • 8-oxo-2,7-Diazaspiro[4.4]nonane-2-carboxylic acid 1,1-dimethylethyl ester
    • 2,7-Diazaspiro[4.4]nonane-2-carboxylic acid, 8-oxo-, 1,1-dimethylethyl ester
    • MFCD14581194
    • SY107022
    • BAC00903
    • EN300-268903
    • DTXSID00726253
    • Z1505716743
    • AKOS016009025
    • 2-Boc-2,7-diazaspiro[4.4]nonane-8-one
    • 2-Boc-8-oxo-2,7-diazaspiro[4.4]nonane
    • tert-butyl8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
    • 1251009-03-6
    • SB12734
    • AS-32934
    • SCHEMBL19032234
    • DB-062351
    • CS-0038185
    • MDL: MFCD14581194
    • Inchi: 1S/C12H20N2O3/c1-11(2,3)17-10(16)14-5-4-12(8-14)6-9(15)13-7-12/h4-8H2,1-3H3,(H,13,15)
    • InChI Key: UTKCYVWXAPAFRO-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC2(CC(NC2)=O)C1)=O

Computed Properties

  • Exact Mass: 240.1475
  • Monoisotopic Mass: 240.14739250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 58.6Ų

Experimental Properties

  • PSA: 58.64

tert-Butyl 8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate Security Information

tert-Butyl 8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A289000520-1g
tert-Butyl 8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
1251009-03-6 95%
1g
$628.00 2023-09-03
Alichem
A289000520-5g
tert-Butyl 8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
1251009-03-6 95%
5g
$1522.07 2023-09-03
abcr
AB447067-500 mg
tert-Butyl 8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate, 95%; .
1251009-03-6 95%
500MG
€406.80 2023-07-18
abcr
AB447067-1 g
tert-Butyl 8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate, 95%; .
1251009-03-6 95%
1g
€561.50 2023-07-18
TRC
B871573-1g
tert-butyl 8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
1251009-03-6
1g
$ 50.00 2022-06-06
TRC
B871573-5g
tert-butyl 8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
1251009-03-6
5g
$ 65.00 2022-06-06
TRC
B871573-10g
tert-butyl 8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
1251009-03-6
10g
$ 80.00 2022-06-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B883640-1g
tert-Butyl 8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
1251009-03-6 95%
1g
¥12,650.00 2022-09-29
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
ARK-10058-10g
tert-butyl 8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
1251009-03-6 95%
10g
$1750 2023-09-07
Fluorochem
214490-500mg
tert-Butyl 8-oxo-2,7-diazaspiro[4.4]nonane-2-carboxylate
1251009-03-6 95%
500mg
£259.00 2022-02-28
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.